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Storage Conditions & Solubility

The table below summarizes the handling and storage information for BMS-066 to maintain its stability [1].

Property Specification

Physical Form Solid, Off-white to light yellow [1]

Molecular Weight 379.42 g/mol [1]

CAS No. 914946-88-6 [1]

Short-Term Storage Room temperature (continental US) [1]

Long-Term Storage Powder: -20°C (3 years) or 4°C (2 years) [1]

Solution Storage In solvent: -80°C (6 months) or -20°C (1 month) [1]

Solubility in DMSO 100 mg/mL (263.56 mM) [1]
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For in vitro assays, BMS-066 is highly soluble in DMSO. The following table outlines the preparation of

stock solutions [1].

Concentration Volume to Add Final Volume

10 mM 2.635 mL of solvent 10 mL

5 mM 1.3178 mL of solvent 10 mL

1 mM 0.2636 mL of solvent 10 mL

Note on Solvent: The provided solubility data uses DMSO, which is hygroscopic. Using newly opened,

anhydrous DMSO is critical to achieve the stated concentration and avoid precipitation [1].

In Vivo Dosing Preparation

The search results provide two standard protocols for preparing dosing solutions for animal studies. Aliquot

and store these solutions to avoid repeated freeze-thaw cycles [1].

Protocol 1: For high solubility and compatibility This protocol yields a clear solution of ≥ 2.5 mg/mL.

Add 100 μL of DMSO stock solution (25.0 mg/mL) to 400 μL PEG300. Mix evenly.
Add 50 μL Tween-80 to the mixture. Mix evenly.

Add 450 μL of Saline to adjust the final volume to 1 mL [1].

Protocol 2: For longer-term dosing studies This protocol yields a clear solution of ≥ 2.5 mg/mL. It is

recommended only if the continuous dosing period exceeds half a month.

Add 100 μL of DMSO stock solution (25.0 mg/mL) to 900 μL of Corn Oil. Mix evenly [1].

Experimental Workflow for Stability Assessment

While the provided sources do not contain a long-term stability study for BMS-066 specifically, you can

adapt standard pharmaceutical practices to assess its stability in your formulations. The diagram below

outlines a potential workflow, inspired by general stability study principles [2].
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A proposed workflow for assessing BMS-066 formulation stability over time.

Key Technical Considerations
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Stability-Indicating Methods: The stability study's validity depends on using analytical methods

(e.g., HPLC) that can detect and quantify BMS-066 and its degradation products. You must develop a
method that can separate the parent compound from any potential breakdown products [2].

Testing Parameters and Frequency: A comprehensive study should monitor physical appearance,
pH, and concentration (assay) at defined intervals. Accelerated conditions (e.g., 40°C) can provide

early stability indicators, while long-term conditions (e.g., 25°C) are essential for defining the actual
shelf-life [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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